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Compound of Interest

Compound Name: Benzyl-dimethyl-phenyl-silane
CAS No.: 17938-20-4
Cat. No.: B3048673
Get Quote
. J

CAS: 17938-20-4 | Formula: C1sH1sSi | Role: Silicon Bioisostere & Synthetic Intermediate[1][2]

Executive Summary: The Silicon Advantage in Drug
Discovery

Benzyldimethylphenylsilane represents a class of organosilanes increasingly pivotal in modern
medicinal chemistry. Beyond its role as a synthetic intermediate, it serves as a critical building
block for silicon bioisosteres—molecules where a carbon atom is replaced by silicon to
modulate lipophilicity (LogP), metabolic stability, and blood-brain barrier penetration without
significantly altering the pharmacophore's geometry.[2]

This guide is not a standard SDS. It is a technical safety and handling manual designed for
research scientists who must manipulate this compound in high-stakes drug development
environments where specific toxicological data may be sparse.

Part 1: Chemical Identity & Physical Properties

The "Fingerprint" of the Molecule
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Unlike standard reagents, Benzyldimethylphenylsilane is often synthesized in situ or used in
small batches.[2] Its physical properties dictate its handling.

Property Value | Description Technical Insight

Unique identifier for inventory

CAS Number 17938-20-4 ]
tracking.[1]
High MW suggests low
Molecular Weight 226.39 g/mol volatility compared to smaller
silanes.
) o Viscous, likely colorless to pale
Physical State Liquid (Standard Temp)
yellow.[2]
N ) Distillable under high vacuum
Boiling Point >250°C (est.[3] atm)
(<1 mmHg).
Floats on water; phases
Density ~0.95 - 0.99 g/mL separate easily in aqueous
workups.
- ) Highly lipophilic; insoluble in
Solubility Organics (DCM, THF, Toluene)
water.[2]
- ) ) Unlike chlorosilanes, it resists
Stability Stable (No Si-H/Si-Cl)

hydrolysis in neutral water.[2]

Expert Note: The absence of reactive Si-Cl or Si-H bonds renders this compound chemically
stable under ambient conditions. However, this stability implies persistence in the environment,
necessitating strict waste containment.

Part 2: Hazard Assessment & Toxicology

Navigating the "Data Gap" with Universal Precautions

As a specialized research chemical, Benzyldimethylphenylsilane lacks the extensive
toxicological dossier of common solvents. Therefore, we apply Structure-Activity Relationship
(SAR) analysis to predict hazards.[2]
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Predicted GHS Classifications

Based on structural analogs (e.g., Dimethylphenylsilane, Benzylsilanes)[2]

o Skin Irritation (Category 2): Lipophilic nature allows dermal penetration, leading to defatting

and irritation.[2]
o Eye Irritation (Category 2A): Direct contact will cause significant irritation.

e Aquatic Toxicity (Chronic): Due to high LogP (estimated >4.0), it may bioaccumulate in

aguatic organisms.

The "Unknown" Factor

WARNING: Treat as a potential mutagen and reproductive toxin until proven otherwise. In drug
development, novel silanes are often precursors to bioactive molecules; assume the biological

activity of the final drug candidate applies to the intermediate.

Part 3: Safe Handling & Synthesis Protocols

From Bench to Waste: A Self-Validating Workflow

A. Engineering Controls

o Ventilation: All operations must occur within a certified chemical fume hood (Face velocity >
100 fpm).

 Inert Atmosphere: While not pyrophoric, air-sensitive catalysis (e.g., Palladium cross-
coupling) often used with this reagent requires Nitrogen/Argon manifolds.[2]

B. Personal Protective Equipment (PPE) Matrix

e Gloves: Nitrile (0.11 mm) is sufficient for splash protection. For prolonged immersion, use
Silver Shield/4H laminates due to the compound's lipophilicity.
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o Respiratory: If aerosols are generated (e.g., during rotary evaporation or sonication), use a
P95/P100 particulate filter.

C. Experimental Protocol: Silicon-Carbon Bond Formation

Context: Installing the benzyldimethylphenylsilyl group as a tracer.

o Preparation: Flame-dry all glassware. Moisture inhibits the Grignard or Lithium reagents
often used to synthesize this compound.

» Reaction:
o Reagents: Phenylmagnesium bromide + Benzyldimethylchlorosilane (Precursor path).
o Safety Check: The reaction is exothermic. Add Grignard reagent dropwise at 0°C.
o Quenching: Use saturated aqueous NH4Cl. Caution: Evolution of heat and gas.
 Purification:
o Flash Chromatography (SiO2).

o Hazard:[4] Silica dust inhalation. Use a wet-loading technique to minimize airborne
particulates.

Part 4: Emergency Response & Decision Logic
Fire Fighting Measures
o Flammability: Combustible liquid.[3][5]

e Media: COz, Dry Chemical, or Sand.[2] DO NOT USE WATER JETS. Water may spread the
lipophilic fire.

e Combustion Products: Carbon oxides (CO, CO3z) and Silicon Oxides (SiOz2).[2]

o Note: SiO2 smoke is abrasive and damaging to lung tissue. SCBA is mandatory.

Spill Containment (The "PIG" Method)
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¢ Protect: Evacuate immediate area and don PPE.

 [solate: Stop the source of the leak.

o Group: Dike the spill using vermiculite or sand. Do not use combustible materials like

sawdust.

Part 5: Visualization of Safety Workflows
Diagram 1: Safe Handling & Synthesis Workflow

This flowchart outlines the decision-making process for handling Benzyldimethylphenylsilane in

a research setting, emphasizing the "Stop/Go" safety checks.
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Start: Reagent Reception

1. Verify SDS & CAS (17938-20-4)

l

2. Perform Risk Assessment
(Identify Incompatibles)

3. Don PPE:
Nitrile Gloves + Goggles + Lab Coat

4. Synthesis / Usage
(Inert Atmosphere - N2/Ar)

l

Spill or Leak?

Emergency Response:
Absorb with Vermiculite -> Waste

5. Disposal:
Halogen-Free Organic Waste

Click to download full resolution via product page
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Caption: Operational workflow for the safe intake, usage, and disposal of
Benzyldimethylphenylsilane.

Diagram 2: Emergency Response Decision Tree

A logic gate for immediate actions during fire or exposure incidents.

Action: Use CO2 / Dry Sand

Fire / Thermal NO WATER JET

Heat/Flame

Incident Detected Identify Type Contact

Seek Medical Attention
(Provide CAS 17938-20-4)

Skin: Wash 15m w/ Soap
(Lipophilic removal)

Dermal

Human Exposure

Eye: Flush 15m
Consult Ophthalmologist

Click to download full resolution via product page

Caption: Critical decision path for emergency response, prioritizing non-aqueous fire
suppression and decontamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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